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Compound of Interest
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Cat. No.: B080107 Get Quote

Essential Safety Protocols for Handling Zirconium-
90
It is crucial to understand that Zirconium-90 is a stable, non-radioactive isotope of Zirconium.

[1][2][3][4] Therefore, personal protective equipment (PPE) for handling Zirconium-90 is

determined by its chemical form and the associated physical hazards, not by radiological

concerns. The primary hazards are associated with the flammability and explosivity of

zirconium metal powder.[5][6][7]

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals to ensure the safe handling and disposal of Zirconium-90
compounds in a laboratory setting.

Key Safety Data for Zirconium-90 Metal Powder
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Hazard Classification Precautionary Statements

Flammable Solids

Catches fire spontaneously if exposed to air. In

contact with water releases flammable gases

which may ignite spontaneously.[5]

Pyrophoric Solid

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking. Do not allow contact with air. Do not

allow contact with water. Handle and store

contents under inert gas. Protect from moisture.

Keep container tightly closed. Wear protective

gloves/protective clothing.[5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and prevent injury. The

following table outlines the recommended PPE for handling Zirconium-90 in powder and solid

forms.
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Form Operation Recommended PPE

Zirconium-90 Metal Powder
Weighing, transferring, and

mixing

- Flame retardant lab coat-

Chemical safety goggles or

face shield- Heavy-duty, flame-

resistant gloves- NIOSH-

approved respirator for fine

dusts

Machining, grinding

- Flame-resistant clothing-

Safety glasses with side

shields- Cut-resistant gloves-

Hearing protection (as needed)

Zirconium-90 Oxide Powder General handling

- Lab coat- Safety glasses with

side shields- Impermeable

gloves (e.g., nitrile)- Dust mask

or respirator if dust is

generated

Solid Zirconium-90 (e.g., foil,

rod)
General handling

- Lab coat- Safety glasses-

Cut-resistant gloves when

handling sharp edges

Operational Plan for Handling Zirconium-90 Metal
Powder
This step-by-step protocol is designed to ensure the safe handling of pyrophoric Zirconium-90
metal powder.

1. Preparation:

Work within a designated area, preferably in a chemical fume hood or glove box with an inert
atmosphere (e.g., nitrogen or argon).[5]
Ensure a Class D fire extinguisher (for combustible metals) is readily accessible. Do NOT
use water, carbon dioxide, or other standard extinguishers.[8]
Remove all flammable materials and ignition sources from the work area.
Assemble all necessary equipment, including non-sparking tools.[5]
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2. Personal Protective Equipment (PPE) Donning:

Don a flame-retardant lab coat.
Wear chemical safety goggles and a face shield.
Put on heavy-duty, flame-resistant gloves.
If working outside of a glove box, wear a NIOSH-approved respirator appropriate for fine
metal dusts.

3. Handling Procedure:

Handle and store the container under an inert gas like nitrogen.[5]
If transferring powder, use non-sparking scoops or spatulas.
Avoid creating dust clouds.[6]
If weighing, do so in a tared, sealed container if possible.
Keep the container tightly closed when not in use.[5]

4. Spill Response:

In case of a small spill, cover the powder with dry sand, soda ash, or dry lime.[5]
Use non-sparking tools to gently sweep the material into a designated, labeled waste
container.[5]
Do not use water or allow the powder to come into contact with moisture.[5]

5. Disposal:

Dispose of Zirconium-90 waste in a clearly labeled, sealed container.
Follow all institutional and local regulations for hazardous waste disposal. Contact your
institution's Environmental Health and Safety (EHS) department for specific guidance.
Waste must be segregated by half-life for radioactive materials; however, since Zirconium-
90 is stable, this is not a concern. For other zirconium isotopes, waste with half-lives less
than 90 days should be segregated from those with longer half-lives.[9]
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Start: Identify Zirconium-90 Form

Zirconium-90 Metal Powder Solid Zirconium-90

Start

Metal Powder Solid Form (Foil, Rod)

Work in Inert Atmosphere?

Glovebox:
- Lab Coat

- Standard Gloves

Yes

Fume Hood:
- Flame-Retardant Lab Coat

- Chemical Goggles & Face Shield
- Heavy-Duty Gloves

- Respirator

No

Handling Sharp Edges?

Wear Cut-Resistant Gloves

Yes

Standard PPE:
- Lab Coat

- Safety Glasses

No
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Caption: PPE selection workflow for Zirconium-90.
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Waste Generation
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Powder Disposal
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Caption: Disposal plan for Zirconium-90 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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